Bromomethanesulfonylcyclopropane
Description
Bromomethanesulfonylcyclopropane, also known as BMSC, is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. BMSC is a cyclic sulfone that contains a highly reactive cyclopropane ring, making it an attractive target for synthesis and research. In
Scientific Research Applications
Organic Synthesis and Chemical Reactions
Research has shown that compounds similar to bromomethanesulfonylcyclopropane are valuable in organic synthesis, particularly in the creation of complex molecular structures. For example, the use of bromoform (CHBr3), a related brominated compound, in organic synthesis highlights the role of brominated intermediates in facilitating novel chemical transformations. Bromoform's reactivity and utility in generating organobromine compounds suggest that bromomethanesulfonylcyclopropane could serve a similar purpose in synthetic chemistry, offering pathways to synthesize new molecules or modify existing ones (Quack & Wallace, 2003).
Material Science Applications
In material science, the incorporation of specific functional groups or elements can significantly alter the properties of materials. Research on polymorphic layers of materials such as borophane suggests that the manipulation of chemical composition, including the addition of bromine or sulfur-containing groups, could lead to materials with enhanced electronic, mechanical, or chemical properties. This indicates potential applications of bromomethanesulfonylcyclopropane in developing new materials or improving existing ones for use in electronics, coatings, or as catalysts (Tateishi et al., 2022).
properties
IUPAC Name |
bromomethylsulfonylcyclopropane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7BrO2S/c5-3-8(6,7)4-1-2-4/h4H,1-3H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RFYIDSWMIXUTAO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1S(=O)(=O)CBr |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7BrO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2126159-49-5 |
Source
|
| Record name | bromomethanesulfonylcyclopropane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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